Cas no 141-76-4 (3-iodopropanoic acid)

3-Iodopropanoic acid is a halogenated carboxylic acid with the molecular formula C₃H₅IO₂. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The iodine substituent enhances its reactivity, making it useful for nucleophilic substitution and cross-coupling reactions. Its carboxylic acid functionality allows for further derivatization, enabling the synthesis of esters, amides, and other derivatives. The compound is valued for its stability under standard conditions and its compatibility with a range of reaction conditions. It is commonly employed in research and industrial applications where precise functional group manipulation is required. Proper handling and storage are recommended due to its potential sensitivity to light and moisture.
3-iodopropanoic acid structure
3-iodopropanoic acid structure
Product Name:3-iodopropanoic acid
CAS No:141-76-4
MF:C3H5IO2
MW:199.975073575974
MDL:MFCD00002765
CID:82040
PubChem ID:8856
Update Time:2025-05-24

3-iodopropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Iodopropionic acid
    • Iodopropionicacid
    • b-Iodopropionicacid
    • 3-iodopropanoic acid
    • 3-iodo-propionicaci
    • 3-iodo-propanoicaci
    • BETA-IODOPROPIONIC ACID
    • Propionic acid, 3-iodo-
    • 3-iodopropanoicacid
    • B-IODOPROPIONIC ACID
    • LABOTEST-BB LT00146632
    • 3-Iodopropionic acid,98%
    • Propanoic acid, 3-iodo-
    • Iodopropanoic acid
    • 3-iodo-propionic acid
    • .beta.-Iodopropionic acid
    • 3-IODOPROPIONICACID
    • KMRNTNDWADEIIX-UHFFFAOYSA-N
    • C3H5IO2
    • Iodo-Propanoic acid
    • 3-Iodo-Propanoic acid
    • beta -iodopropionic acid
    • WLN: QV2I
    • 3-Iodopropionic acid, 8CI
    • CS-0204563
    • 26834-34-4
    • FS-5192
    • J-007552
    • 4-02-00-00770 (Beilstein Handbook Reference)
    • DTXSID8059710
    • BRN 1699514
    • AI3-21060
    • SCHEMBL10598
    • CHEBI:177020
    • NSC-2124
    • A807806
    • Propanoic acid, iodo-
    • MFCD00002765
    • UNII-CZ2UC966BF
    • AKOS006223910
    • 3-iodop3-Iodopropionicacidropanoate
    • FT-0615913
    • EINECS 205-499-0
    • CZ2UC966BF
    • EN300-147204
    • NSC2124
    • I0071
    • NSC 2124
    • 141-76-4
    • 3-Iodopropionic acid, 95%
    • InChI=1/C3H5IO2/c4-2-1-3(5)6/h1-2H2,(H,5,6
    • D91073
    • NS00024599
    • FI173004
    • DTXCID9034575
    • 205-499-0
    • MDL: MFCD00002765
    • Inchi: 1S/C3H5IO2/c4-2-1-3(5)6/h1-2H2,(H,5,6)
    • InChI Key: KMRNTNDWADEIIX-UHFFFAOYSA-N
    • SMILES: ICCC(=O)O
    • BRN: 1699514

Computed Properties

  • Exact Mass: 199.93300
  • Monoisotopic Mass: 199.933
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 52.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 37.3
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Scintillating blade crystals
  • Density: 1.9815 (estimate)
  • Melting Point: 82.0 to 86.0 deg-C
  • Boiling Point: 259.7±23.0 °C at 760 mmHg
  • Flash Point: 110.9±22.6 °C
  • PSA: 37.30000
  • LogP: 0.89610
  • Solubility: Very soluble in ethanol and ether, soluble in hot water, slightly soluble in cold water
  • Sensitiveness: Light Sensitive
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-iodopropanoic acid Security Information

  • Symbol: GHS05 GHS08
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H314
  • Warning Statement: P280-P305 + P351 + P338-P310
  • Hazardous Material transportation number:UN 3261 8/PG 2
  • WGK Germany:3
  • Hazard Category Code: 34
  • Safety Instruction: S26-S27-S28-S36/37/39-S45
  • RTECS:UF4900000
  • Hazardous Material Identification: C
  • HazardClass:8
  • PackingGroup:III
  • TSCA:Yes
  • Safety Term:8
  • Packing Group:III
  • Risk Phrases:R34
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
  • Packing Group:III
  • Hazard Level:8

3-iodopropanoic acid Customs Data

  • HS CODE:2915900090
  • Customs Data:

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

3-iodopropanoic acid Pricemore >>

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Additional information on 3-iodopropanoic acid

3-Iodo Propanoic Acid (CAS No. 141-76-4): A Comprehensive Overview

3-Iodo Propanoic Acid, also known as propanoic acid, 3-iodo-, is a chemical compound with the CAS registry number 141-76-4. This compound belongs to the family of iodinated carboxylic acids and has garnered significant attention in various fields, including organic synthesis, pharmacology, and materials science. Its unique properties make it a valuable reagent in both academic and industrial settings.

The molecular formula of 3-Iodo Propanoic Acid is C₃H₅IO₂, and its molecular weight is approximately 209.9 g/mol. The compound exists as a white crystalline solid under standard conditions and is sparingly soluble in water. Its melting point is around 205°C, and it exhibits moderate stability under normal storage conditions. The compound's structure features an iodine atom attached to the third carbon of a propanoic acid backbone, which imparts distinct chemical reactivity compared to its non-iodinated counterparts.

One of the key attributes of 3-Iodo Propanoic Acid is its ability to participate in nucleophilic substitution reactions. The iodine atom serves as a good leaving group, making the compound highly reactive in such contexts. This property has been exploited in various synthetic pathways, particularly in the construction of complex organic molecules. Recent studies have highlighted its utility in the synthesis of bioactive compounds, such as antibiotics and antiviral agents, where precise control over molecular architecture is crucial.

In terms of synthesis, 3-Iodo Propanoic Acid can be prepared through several methods. One common approach involves the iodination of propanoic acid using iodine monochloride (ICl) in the presence of a base. Another method employs the Sandmeyer reaction, where a suitable aryl or alkyl halide undergoes substitution with an acidic hydrogen from propanoic acid. These methods have been optimized to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern chemical applications.

The application of 3-Iodo Propanoic Acid extends beyond traditional organic synthesis. Recent advancements have demonstrated its potential in materials science, particularly in the development of novel polymers and coatings. For instance, researchers have utilized this compound as a monomer precursor to synthesize polymeric materials with tailored mechanical and thermal properties. These materials exhibit promising applications in industries such as electronics, automotive manufacturing, and biomedical engineering.

In the field of pharmacology, 3-Iodo Propanoic Acid has shown promise as a building block for drug discovery. Its ability to undergo various functional group transformations allows for the creation of diverse bioactive molecules with potential therapeutic applications. For example, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties, making them candidates for treating conditions such as arthritis and neurodegenerative diseases.

Recent studies have also explored the use of 3-Iodo Propanoic Acid in catalytic processes. Its iodine atom facilitates the formation of reactive intermediates that can be employed in catalytic cycles for the production of fine chemicals and specialty materials. This approach not only enhances reaction efficiency but also reduces environmental impact by minimizing waste generation.

In conclusion, 3-Iodo Propanoic Acid (CAS No. 141-76-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in organic synthesis, materials science, and pharmacology. As research continues to uncover new avenues for its use, this compound is poised to play an increasingly important role in advancing scientific innovation and industrial development.

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